2-(Ethoxymethyl)thiazole-5-carboxylic acid

• Molecular Formula: C7H9NO3S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: 2-(ethoxymethyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C7H9NO3S/c1-2-11-4-6-8-3-5(12-6)7(9)10/h3H,2,4H2,1H3,(H,9,10)
• InChI Key: NTCZCJAQYSSMQB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NC=C(S1)C(=O)O

Description

2-(Ethoxymethyl)thiazole-5-carboxylic acid is a heterocyclic organic compound that features a thiazole ring. Thiazoles are known for their diverse biological activities and are found in many potent biologically active compounds . The thiazole ring consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom .

Preparation Methods

The synthesis of 2-(Ethoxymethyl)thiazole-5-carboxylic acid typically involves the reaction of thiazole derivatives with ethoxymethyl groups under specific conditions. One common method involves the use of thiourea and ethyl alcohol in the presence of iodine . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-(Ethoxymethyl)thiazole-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the C-5 and C-2 positions of the thiazole ring.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(Ethoxymethyl)thiazole-5-carboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of various thiazole derivatives with potential biological activities.

Biology: The compound is studied for its potential antimicrobial, antifungal, and antiviral properties.

Medicine: Thiazole derivatives, including this compound, are explored for their potential use as drugs for treating various diseases.

Industry: The compound is used in the production of biocides, fungicides, and dyes.

Mechanism of Action

The mechanism of action of 2-(Ethoxymethyl)thiazole-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The thiazole ring’s aromaticity allows it to participate in various biochemical reactions, potentially activating or inhibiting certain enzymes and receptors . For example, thiazole derivatives have been shown to inhibit xanthine oxidase, an enzyme involved in purine metabolism .

Comparison with Similar Compounds

2-(Ethoxymethyl)thiazole-5-carboxylic acid can be compared with other thiazole derivatives, such as:

Sulfathiazole: An antimicrobial drug.

Ritonavir: An antiretroviral drug.

Abafungin: An antifungal drug.

Bleomycine: An antineoplastic drug.

These compounds share the thiazole ring structure but differ in their specific substituents and biological activities, highlighting the unique properties of this compound.